Cas no 2228780-50-3 (1-{3H-1,2,3triazolo4,5-bpyridin-6-yl}propan-2-one)

• Product Name: 1-{3H-1,2,3triazolo4,5-bpyridin-6-yl}propan-2-one
• CAS No: 2228780-50-3
• MF: C₈H₈N₄O
• MW: 176.175320625305
• CID: 6475749
• PubChem ID: 165613451
• Update Time: 2025-05-21

1-{3H-1,2,3triazolo4,5-bpyridin-6-yl}propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-{3H-1,2,3triazolo4,5-bpyridin-6-yl}propan-2-one
• 2228780-50-3
• 1-{3H-[1,2,3]triazolo[4,5-b]pyridin-6-yl}propan-2-one
• EN300-1736109

• Inchi： 1S/C8H8N4O/c1-5(13)2-6-3-7-8(9-4-6)11-12-10-7/h3-4H,2H2,1H3,(H,9,10,11,12)
• InChI Key： WNGGMPOFUMAOIS-UHFFFAOYSA-N
• SMILES： O=C(C)CC1C=NC2C(C=1)=NNN=2

Computed Properties

• Exact Mass: 176.06981089g/mol
• Monoisotopic Mass: 176.06981089g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 71.5Ų

Additional information on 1-{3H-1,2,3triazolo4,5-bpyridin-6-yl}propan-2-one

Comprehensive Overview of 1-{3H-1,2,3-triazolo[4,5-b]pyridin-6-yl}propan-2-one (CAS No. 2228780-50-3)

In the realm of heterocyclic chemistry, 1-{3H-1,2,3-triazolo[4,5-b]pyridin-6-yl}propan-2-one (CAS No. 2228780-50-3) has emerged as a compound of significant interest due to its unique structural features and potential applications. This molecule, characterized by a fused triazolo-pyridine core and a propan-2-one side chain, is increasingly studied for its role in medicinal chemistry, material science, and agrochemical research. Researchers and industry professionals are actively exploring its synthesis, properties, and derivatives to unlock novel functionalities.

The triazolo[4,5-b]pyridine scaffold, a key component of this compound, is renowned for its electron-rich nature and ability to participate in diverse chemical reactions. This makes 1-{3H-1,2,3-triazolo[4,5-b]pyridin-6-yl}propan-2-one a versatile intermediate for designing pharmacologically active molecules. Recent studies highlight its potential in modulating biological targets, such as kinases and receptors, which are critical in drug discovery. The compound’s CAS No. 2228780-50-3 is frequently searched in academic databases, reflecting its growing relevance in high-throughput screening and structure-activity relationship (SAR) studies.

From a synthetic perspective, the preparation of 1-{3H-1,2,3-triazolo[4,5-b]pyridin-6-yl}propan-2-one involves multi-step organic transformations, often starting from commercially available pyridine derivatives. Optimizing its yield and purity is a focal point for chemists, as impurities can significantly impact downstream applications. Advanced techniques like HPLC and NMR spectroscopy are employed to characterize this compound, ensuring compliance with industry standards. Its molecular weight and solubility profile are also critical parameters for formulation scientists.

In material science, the triazolo-pyridine moiety contributes to the development of organic semiconductors and luminescent materials. The compound’s ability to form stable complexes with metals opens doors for catalysis and sensor technologies. For instance, its derivatives are investigated for use in OLEDs (organic light-emitting diodes) due to their tunable electronic properties. Such applications align with the global push toward sustainable technologies, a hot topic in both academic and industrial circles.

Another area of interest is the compound’s potential in agrochemical innovation. The 1-{3H-1,2,3-triazolo[4,5-b]pyridin-6-yl}propan-2-one framework has shown promise in designing crop protection agents with enhanced efficacy and environmental compatibility. As the agricultural sector seeks alternatives to traditional pesticides, this compound’s mode of action and biodegradability are under scrutiny. Regulatory bodies and researchers are collaborating to assess its safety profile, addressing public concerns about chemical residues in food chains.

The rise of computational chemistry and AI-driven drug design has further amplified interest in CAS No. 2228780-50-3. Molecular docking simulations and quantitative structure-activity relationship (QSAR) models are being used to predict its interactions with biological targets. These approaches reduce experimental costs and accelerate the discovery of lead compounds. Notably, platforms like PubChem and Reaxys have documented its physicochemical data, making it accessible to a broader scientific community.

Despite its potential, challenges remain in scaling up the production of 1-{3H-1,2,3-triazolo[4,5-b]pyridin-6-yl}propan-2-one. Issues such as regioselectivity during synthesis and stability under storage conditions require further investigation. Collaborative efforts between academia and industry are essential to address these hurdles, ensuring the compound’s commercial viability. Patents and publications related to its applications are on the rise, signaling a robust intellectual property landscape.

In conclusion, 1-{3H-1,2,3-triazolo[4,5-b]pyridin-6-yl}propan-2-one (CAS No. 2228780-50-3) represents a compelling case study in modern chemical research. Its multifaceted applications—from drug development to advanced materials—underscore its importance in addressing contemporary scientific and industrial challenges. As innovation continues, this compound is poised to play a pivotal role in shaping the future of heterocyclic chemistry and beyond.